Cas no 120868-67-9 (3-(6-chloropyridin-3-yl)methyl-1,3-thiazolidin-2-imine)

3-(6-Chloropyridin-3-yl)methyl-1,3-thiazolidin-2-imine is a heterocyclic compound featuring a chloropyridinyl moiety linked to a thiazolidin-2-imine scaffold. This structure confers notable chemical reactivity and potential biological activity, making it valuable in agrochemical and pharmaceutical research. The chloropyridine group enhances electrophilic properties, facilitating interactions with biological targets, while the thiazolidin-2-imine core contributes to stability and versatility in synthetic applications. Its well-defined molecular architecture allows for precise modifications, enabling the development of derivatives with tailored properties. The compound is particularly relevant in the study of neonicotinoid-like insecticides and medicinal chemistry, where its unique pharmacophore may offer selective binding or inhibitory effects. Suitable for controlled reactions, it serves as a key intermediate in specialized organic synthesis.
3-(6-chloropyridin-3-yl)methyl-1,3-thiazolidin-2-imine structure
120868-67-9 structure
Product Name:3-(6-chloropyridin-3-yl)methyl-1,3-thiazolidin-2-imine
CAS No:120868-67-9
MF:C9H10ClN3S
MW:227.713798999786
MDL:MFCD03700573
CID:1213917
PubChem ID:9859386
Update Time:2025-06-08

3-(6-chloropyridin-3-yl)methyl-1,3-thiazolidin-2-imine Chemical and Physical Properties

Names and Identifiers

    • 2-Thiazolidinimine, 3-[(6-chloro-3-pyridinyl)methyl]-
    • 3-(6-chloropyridin-3-yl)methyl-1,3-thiazolidin-2-imine
    • descyanothiacloprid
    • WJLMZDWUGGHQEH-UHFFFAOYSA-N
    • BDBM50472282
    • EN300-23632677
    • 3-[(6-chloropyridin-3-yl)methyl]-1,3-thiazolidin-2-imine
    • 120868-67-9
    • DTXSID001349617
    • 3-(2-Chloro-5-pyridylmethyl)-2-iminothiazolidine
    • 3-(2-Chloro-5-pyridinylmethyl)-2-iminothiazolidine
    • 3-[(6-Chloro-3-pyridinyl)methyl]-2-thiazolidinimine
    • 3-(6-chloro-3-pyridyl)methyl-2-iminothiazolidine
    • SCHEMBL1556829
    • CHEMBL71046
    • MDL: MFCD03700573
    • Inchi: 1S/C9H10ClN3S/c10-8-2-1-7(5-12-8)6-13-3-4-14-9(13)11/h1-2,5,11H,3-4,6H2
    • InChI Key: WJLMZDWUGGHQEH-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C=N1)CN1C(=N)SCC1

Computed Properties

  • Exact Mass: 227.0286
  • Monoisotopic Mass: 227.0283962g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 65.3Ų

Experimental Properties

  • PSA: 39.98

3-(6-chloropyridin-3-yl)methyl-1,3-thiazolidin-2-imine Pricemore >>

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Additional information on 3-(6-chloropyridin-3-yl)methyl-1,3-thiazolidin-2-imine

Comprehensive Overview of 3-(6-Chloropyridin-3-yl)methyl-1,3-thiazolidin-2-imine (CAS No. 120868-67-9)

3-(6-Chloropyridin-3-yl)methyl-1,3-thiazolidin-2-imine (CAS No. 120868-67-9) is a specialized chemical compound that has garnered significant attention in the fields of agrochemical and pharmaceutical research. This compound, characterized by its unique thiazolidin-imine core and chloropyridinyl moiety, exhibits versatile properties that make it a subject of extensive study. Researchers and industry professionals frequently search for terms like "synthesis of 3-(6-chloropyridin-3-yl)methyl-1,3-thiazolidin-2-imine", "applications of CAS 120868-67-9", and "mechanism of action of thiazolidin-imine derivatives", reflecting its relevance in modern scientific discourse.

The structural uniqueness of 3-(6-chloropyridin-3-yl)methyl-1,3-thiazolidin-2-imine lies in its hybrid framework, combining a pyridine ring with a thiazolidine scaffold. This combination is often associated with enhanced bioactivity, making it a promising candidate for developing novel agrochemicals. Recent trends in sustainable agriculture have driven interest in compounds like this, as they align with the growing demand for eco-friendly pest control solutions. Searches for "green chemistry alternatives in agrochemicals" and "low-toxicity insecticide development" highlight this shift, positioning CAS No. 120868-67-9 as a potential key player in future innovations.

In pharmaceutical research, 3-(6-chloropyridin-3-yl)methyl-1,3-thiazolidin-2-imine is explored for its potential therapeutic applications. The thiazolidin-imine group is known to interact with biological targets, prompting investigations into its use for anti-inflammatory and antimicrobial agents. Queries such as "thiazolidin-imine derivatives in drug discovery" and "CAS 120868-67-9 biological activity" underscore the compound's appeal in medicinal chemistry. Its mechanism of action, often linked to enzyme inhibition or receptor modulation, remains a focal point for researchers aiming to address unmet medical needs.

The synthesis of 3-(6-chloropyridin-3-yl)methyl-1,3-thiazolidin-2-imine involves multi-step organic reactions, with emphasis on optimizing yield and purity. Laboratories frequently search for "efficient synthesis routes for CAS 120868-67-9" and "analytical methods for thiazolidin-imine compounds", reflecting the technical challenges associated with its production. Advanced techniques like HPLC and NMR spectroscopy are critical for characterizing this compound, ensuring its suitability for further applications.

Environmental and safety considerations are also pivotal when discussing 3-(6-chloropyridin-3-yl)methyl-1,3-thiazolidin-2-imine. With increasing regulatory scrutiny on chemical usage, terms like "biodegradability of chloropyridinyl compounds" and "safety profiles of thiazolidin-imines" are commonly searched. The compound's stability, degradation pathways, and ecological impact are areas of active research, aligning with global efforts to promote sustainable chemical practices.

In conclusion, 3-(6-chloropyridin-3-yl)methyl-1,3-thiazolidin-2-imine (CAS No. 120868-67-9) represents a compelling intersection of agrochemical and pharmaceutical potential. Its structural features, coupled with growing interest in eco-friendly and bioactive compounds, ensure its continued relevance in scientific and industrial applications. As research progresses, this compound may unlock new possibilities in both pest management and therapeutic development, addressing some of the most pressing challenges in these fields.

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